Cas no 72624-02-3 (Phenol, heptyl derivs.)

• Product Name: Phenol, heptyl derivs.
• CAS No: 72624-02-3
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 578658
• PubChem ID: 16143
• Update Time: 2025-04-19

Phenol, heptyl derivs. Chemical and Physical Properties

Names and Identifiers

• Phenol, heptyl derivs.
• 4-heptylphenol
• Phenol, heptenylated
• AKOS002685653
• Tox21_301548
• PHENOL, P-HEPTYL-
• F17029
• UNII-I743Z35DVB
• p-n-Heptylphenol
• BIDD:ER0405
• FT-0618580
• SCHEMBL184174
• W-107667
• P-HYDROXY-N-HEPTYLBENZENE
• 1987-50-4
• 4-Heptyl-phenol
• 72624-02-3
• H0615
• NS00015628
• I743Z35DVB
• NCGC00255407-01
• to_000013
• DTXCID209036
• CHEBI:34438
• 34D - WFD D
• CHEMBL149752
• p-Heptylphenol
• MFCD00041751
• AS-47932
• Phenol, 4-heptyl-
• p-Hydroxyheptylbenzene
• DB03941
• CAS-1987-50-4
• Q27094802
• EINECS 276-743-1
• A814024
• HEPTANYL-P-PHENOL
• 4-(Hept-1-yl)phenol
• DTXSID2037714
• 4-Heptylphenol, AldrichCPR
• SGCUT00006
• p-heptyl phenol
• EC 276-743-1
• NCGC00249614-01
• 4-n-Heptylphenol
• EINECS 217-862-0
• 4-Heptylphenol #

• Inchi： 1S/C13H20O/c1-2-3-4-5-6-7-12-8-10-13(14)11-9-12/h8-11,14H,2-7H2,1H3
• InChI Key： KNDDEFBFJLKPFE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 192.151
• Monoisotopic Mass: 192.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: Transparent brown liquid after melting point
• Density: 0.946
• Melting Point: 26-28 °C
• Boiling Point: 156 °C (9 mmHg) ,298.1 °C at 760 mmHg
• Flash Point: 160.6 °C
• Refractive Index: 1.506-1.508
• PSA: 20.23000
• LogP: 3.90510